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Compound of Interest

Compound Name: SB 202190

Cat. No.: B1681491

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential safety and logistical information for the proper disposal of SB
202190, a selective inhibitor of p38 MAP kinase. Adherence to these procedures is vital to
ensure a safe laboratory environment and compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before handling SB 202190, it is imperative to consult the Safety Data Sheet (SDS) provided
by the manufacturer. This document contains detailed information regarding potential hazards,
necessary personal protective equipment (PPE), and emergency procedures.

General Handling Guidelines:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, chemical-resistant gloves, and a laboratory coat.

e Ventilation: Handle SB 202190 in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation exposure.

e Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of accidental contact,
follow the first-aid measures outlined in the SDS.

 Ingestion and Inhalation: Avoid ingestion and inhalation of the compound.
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Step-by-Step Disposal Procedure

The disposal of SB 202190, as with any hazardous chemical waste, must be conducted in a
structured and compliant manner. The following steps provide a general framework; however,
always consult and adhere to your institution's specific Environmental Health and Safety (EHS)
guidelines.[1][2][3][4][5]

» Waste Identification and Segregation:

o Properly identify all waste containing SB 202190. This includes pure compound, solutions,
and contaminated labware (e.g., pipette tips, tubes, and flasks).

o Segregate SB 202190 waste from other chemical waste streams to prevent inadvertent
chemical reactions.[2]

e Containerization:

o Use a designated, leak-proof, and chemically compatible container for collecting SB
202190 waste.[1][2][5]

o The container must be clearly labeled with the words "Hazardous Waste" and the full
chemical name, "SB 202190."[4][5] Do not use chemical formulas or abbreviations.[2]

o Ensure the container is kept securely closed except when adding waste.[1][5]

e Waste Accumulation and Storage:
o Store the waste container in a designated and secure satellite accumulation area.
o This area should be well-ventilated and away from general laboratory traffic.

o Follow all institutional and regulatory limits for the quantity of waste and the accumulation
time.[1]

o Disposal Request and Pickup:

o Once the waste container is full or reaches the designated time limit, submit a waste
pickup request to your institution's EHS department.
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o Provide an accurate and complete description of the waste on the pickup request form.

o Decontamination of Empty Containers:

o Empty containers that previously held SB 202190 must be properly decontaminated
before disposal.

o Triple-rinse the container with a suitable solvent.[3][5] The rinsate must be collected and
disposed of as hazardous waste.[5]

o After decontamination, deface or remove the original label and dispose of the container
according to your institution's guidelines for non-hazardous waste.[3]

Quantitative Data Summary

While specific quantitative data for the disposal of SB 202190 is not available, the following
table summarizes key physical and chemical properties relevant to its handling and storage.

Property Value Source

Molecular Weight 331.34 g/mol --INVALID-LINK--
Appearance Crystalline solid --INVALID-LINK--
Solubility Soluble in DMSO --INVALID-LINK--
Storage Temperature -20°C --INVALID-LINK--

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of SB 202190.
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Caption: Workflow for the safe disposal of SB 202190 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]

2. Central Washington University | Hazardous Waste Disposal Procedures [cwu.edu]

3. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health
and Safety [safety.uchicago.edu]

4. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

5. campussafety.lehigh.edu [campussafety.lehigh.edu]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1681491?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681491?utm_src=pdf-body
https://www.benchchem.com/product/b1681491?utm_src=pdf-custom-synthesis
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Proper Disposal of SB 202190: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681491#sb-202190-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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